
MC-Gly-Gly-Phe-Gly-(R)-Cyclopropane-Exatecan
dilution calculator

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: MC-Gly-Gly-Phe-Gly-(R)-Cyclopropane-Exatecan

Cat. No.: S12863348
Get Quote

Physicochemical Properties & Handling

The table below summarizes the key characteristics of MC-Gly-Gly-Phe-Gly-(R)-Cyclopropane-Exatecan

(SHR-A1811 Drug-linker) for your experimental planning [1] [2].

Property Specification

CAS Number 2414254-51-4 [1] [2]

Molecular Formula C₅₅H₆₀FN₉O₁₃ [1] [2]

Molecular Weight 1074.12 g/mol [1] [2]

Appearance White to light yellow solid powder [1] [3]

Storage (Powder) -20°C, sealed storage, away from moisture and light [1]

Target DNA Topoisomerase I inhibitor (Exatecan component, IC₅₀ = 2.2 μM) [1]
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The molecular weight of 1074.12 g/mol is essential for all calculations [1] [2]. The table below provides a

quick reference for preparing stock solutions in DMSO, which is a commonly used solvent for this

compound [1] [3].

Desired Concentration Mass of Compound to Dissolve in 1 mL of DMSO

10 mM 10.74 mg

25 mM 26.85 mg

50 mM 53.71 mg

Example Calculation: To prepare 5 mL of a 10 mM stock solution:

Mass (mg) = Molarity (mol/L) × Volume (L) × Molecular Weight (g/mol)
Mass = (0.010 mol/L) × (0.005 L) × (1074.12 g/mol)
Mass = 53.71 mg

Therefore, dissolve 53.71 mg of the compound in 5 mL of DMSO to obtain a 10 mM stock solution [1].

In Vivo Formulation Protocols

The following protocols for preparing animal dosing solutions are adapted from general guidelines for

compounds with low aqueous solubility [3]. Always prepare these solutions freshly on the day of the

experiment.

Protocol 1: For Intravenous (IV) or Intraperitoneal (IP) Injection [3] This formulation uses a mix of

DMSO, PEG300, Tween 80, and saline.

Take 100 μL of your DMSO stock solution (e.g., 25 mg/mL).

Add 300 μL of PEG300. Vortex until the mixture is clear.
Add 50 μL of Tween 80. Vortex again until clear.

Add 450 μL of saline (0.9% NaCl in ddH₂O). Mix thoroughly to obtain a final clear solution ready for
injection.

Protocol 2: For Oral Gavage (PO) [3] This formulation suspends the compound in a

carboxymethylcellulose sodium (CMC-Na) solution.
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Prepare a 0.5% (w/v) CMC-Na solution by dissolving 0.5 g of CMC-Na in 100 mL of purified water.

Stir until it forms a clear, slightly viscous solution.
Add the required mass of the compound directly to the 0.5% CMC-Na solution.

Vortex or stir vigorously to create a uniform suspension. This suspension is now ready for oral
administration to animals.

Experimental Workflow

The diagram below outlines the key steps from sample preparation to administration.
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Critical Notes for Handling & Safety
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Solubility Consideration: While soluble in DMSO, this compound may have low solubility in

aqueous buffers. When diluting your stock solution for in vitro assays, adding the DMSO concentrate
directly to the buffer with gentle vortexing is recommended. A final DMSO concentration of <0.5% is

generally tolerated by most cell lines [3].
Stability: Aliquot and store stock solutions at -80°C for up to 6 months or at -20°C for 1 month. Avoid

repeated freeze-thaw cycles to maintain stability [1].
Intended Use: The product is labeled "For research use only" and is not for human consumption.

All safety data sheets (SDS) and handling instructions provided by the manufacturer must be
consulted and followed prior to use [4] [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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